Cas no 1860178-08-0 (1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol)

• Product name: 1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol
• CAS No: 1860178-08-0
• MF: C₇H₁₄FNO
• MW: 147.19056558609
• CID: 5696029
• PubChem ID: 130996820

1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(pyrrolidin-1-yl)propan-2-ol
• EN300-1651888
• 1860178-08-0
• 1-Pyrrolidineethanol, α-(fluoromethyl)-

• Inchi： 1S/C7H14FNO/c8-5-7(10)6-9-3-1-2-4-9/h7,10H,1-6H2
• InChI Key： DZVYLOXEYZJSMX-UHFFFAOYSA-N
• SMILES： FCC(CN1CCCC1)O

Computed Properties

• Exact Mass: 147.105942232g/mol
• Monoisotopic Mass: 147.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 231.4±25.0 °C(Predicted)
• pka: 13.49±0.20(Predicted)